Cas no 1001096-10-1 (2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene)

2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene structure
1001096-10-1 structure
Product Name:2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene
CAS No:1001096-10-1
MF:C8H5ClF4
MW:212.571915388107
CID:1039774
PubChem ID:66770017
Update Time:2025-04-20

2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene
    • 2-Fluoro-6-trifluoromethylbenzyl chloride
    • 2-(Chloromethyl)-3-fluorobenzotrifluoride
    • Benzene, 2-(chloroMethyl)-1-fluoro-3-(trifluoroMethyl)-
    • DA-17626
    • SCHEMBL693177
    • AKOS016006831
    • DTXSID50735734
    • 2-Fluoro-6-(trifluoromethyl)benzyl chloride
    • 1001096-10-1
    • NVMNTWHOSXLNKZ-UHFFFAOYSA-N
    • AMY8704
    • Inchi: 1S/C8H5ClF4/c9-4-5-6(8(11,12)13)2-1-3-7(5)10/h1-3H,4H2
    • InChI Key: NVMNTWHOSXLNKZ-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC=CC=1C(F)(F)F)F

Computed Properties

  • Exact Mass: 212.0015905g/mol
  • Monoisotopic Mass: 212.0015905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 172 ºC
  • Flash Point: 68 ºC

2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene Pricemore >>

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